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11-Deoxy Fusidic Acid 11-Deoxy Fusidic Acid
Brand Name: Vulcanchem
CAS No.: 1013937-16-0
VCID: VC0139468
InChI: InChI=1S/C31H48O5/c1-18(2)9-8-10-21(28(34)35)27-23-11-12-26-29(5)15-14-24(33)19(3)22(29)13-16-30(26,6)31(23,7)17-25(27)36-20(4)32/h9,19,22-26,33H,8,10-17H2,1-7H3,(H,34,35)/b27-21-/t19-,22-,23-,24+,25+,26-,29-,30-,31-/m0/s1
SMILES: CC1C2CCC3(C(C2(CCC1O)C)CCC4C3(CC(C4=C(CCC=C(C)C)C(=O)O)OC(=O)C)C)C
Molecular Formula: C31H48O5
Molecular Weight: 500.72

11-Deoxy Fusidic Acid

CAS No.: 1013937-16-0

Reference Standards

VCID: VC0139468

Molecular Formula: C31H48O5

Molecular Weight: 500.72

11-Deoxy Fusidic Acid - 1013937-16-0

CAS No. 1013937-16-0
Product Name 11-Deoxy Fusidic Acid
Molecular Formula C31H48O5
Molecular Weight 500.72
IUPAC Name (2Z)-2-[(3R,4S,5S,8S,9S,10S,13R,14S,16R)-16-acetyloxy-3-hydroxy-4,8,10,14-tetramethyl-2,3,4,5,6,7,9,11,12,13,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-ylidene]-6-methylhept-5-enoic acid
Standard InChI InChI=1S/C31H48O5/c1-18(2)9-8-10-21(28(34)35)27-23-11-12-26-29(5)15-14-24(33)19(3)22(29)13-16-30(26,6)31(23,7)17-25(27)36-20(4)32/h9,19,22-26,33H,8,10-17H2,1-7H3,(H,34,35)/b27-21-/t19-,22-,23-,24+,25+,26-,29-,30-,31-/m0/s1
Standard InChIKey XIQFIBYNKGFJIX-SXBPZAMBSA-N
SMILES CC1C2CCC3(C(C2(CCC1O)C)CCC4C3(CC(C4=C(CCC=C(C)C)C(=O)O)OC(=O)C)C)C
Synonyms (3α,4α,8α,9β,13α,14β,16β,17Z)-16-(Acetyloxy)-3-hydroxy-29-nordammara-17(20),24-dien-21-oic Acid;
PubChem Compound 71315478
Last Modified Nov 11 2021
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